Cas no 400064-09-7 (4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 400064-09-7
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• MDL: MFCD02934095
• CID: 3028042
• PubChem ID: 736635
• Update Time: 2025-04-21

4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-乙基-5-(3-硝基苯基)-2H-1,2,4-三唑-3-硫酮
• 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(3-nitrophenyl)-1H-1,2,4-triazole-5-thione
• Oprea1_442680
• STK733900
• 4H-1,2,4-triazole-3-thiol, 4-ethyl-5-(3-nitrophenyl)-
• 4-ethyl-5-(3-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS005022090
• SR-01000245963
• 4-Ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazol-3-thiol
• LS-07220
• MFCD02934095
• H33851
• SR-01000245963-1
• AKOS003288268
• 4-ETHYL-3-(3-NITROPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• ALBB-023117
• SCHEMBL1544856
• CS-0323274
• 400064-09-7

• MDL： MFCD02934095
• Inchi： 1S/C10H10N4O2S/c1-2-13-9(11-12-10(13)17)7-4-3-5-8(6-7)14(15)16/h3-6H,2H2,1H3,(H,12,17)
• InChI Key： OPDJIMWSFJWMHI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)[N+](=O)[O-])N1CC

Computed Properties

• Exact Mass: 250.05244675Da
• Monoisotopic Mass: 250.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106

4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：